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Compound of Interest

Compound Name: ACY-775

Cat. No.: B15586464

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ACY-775, a
potent and selective inhibitor of Histone Deacetylase 6 (HDACG6). The information compiled
herein is intended to guide researchers in the effective use of ACY-775 for both in vitro and in
vivo studies.

Introduction

ACY-775 is a small molecule inhibitor that demonstrates high selectivity for HDAC6 over other
HDAC isoforms.[1][2] HDACEG is a unique, primarily cytoplasmic, class IlIb histone deacetylase
that plays a critical role in various cellular processes by deacetylating non-histone protein
substrates, most notably a-tubulin.[3][4] By inhibiting HDAC6, ACY-775 leads to the
hyperacetylation of a-tubulin, which can impact microtubule dynamics, intracellular transport,
and other cellular functions.[3][5] This selectivity makes ACY-775 a valuable tool for
investigating the specific roles of HDACS in cellular biology and a potential therapeutic agent in
diseases such as cancer and neurodegenerative disorders.[3][6]

Data Presentation
Solubility of ACY-775

The solubility of ACY-775 in commonly used laboratory solvents is summarized in the table
below. It is crucial to use fresh, anhydrous DMSO for optimal solubility, as moisture can reduce
the solubility of the compound.[7]
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Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)

Use of fresh,
DMSO 66 mg/mL[7] 199.78 mM[7] moisture-free DMSO

is recommended.[7]

63 mg/mL[8] 190.7 mMI[8]
35.3 mg/mL[2] 106.94 mM[2]
Ethanol 66 mg/mL[7]

63 mg/mL[8]

34.5 mg/mL[2] 104.43 mM[2]
Water Insoluble[7][8]
] Direct dissolution in
Saline Insoluble o ]
saline is not feasible.
This formulation
20% SBE-B-CD in provides a clear
) > 2.5 mg/mL[5] > 7.57 mM[5] ) o
Saline solution for in vivo
use.[5]
Used for in vivo
0.9% Saline with Suspension (at 50 injections, but high
0.75% DMSO mg/kg)[1] concentrations may

not fully dissolve.[1]

Note: Solubility can vary slightly between different batches of the compound.[2]

Experimental Protocols

In Vitro Studies: Preparation of ACY-775 Stock and
Working Solutions

This protocol describes the preparation of ACY-775 solutions for use in cell-based assays.

Materials:
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ACY-775 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium

Procedure:

e Stock Solution Preparation (e.g., 20 mM in DMSO):

Aseptically weigh the required amount of ACY-775 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 20 mM stock solution. For
example, to prepare 1 mL of a 20 mM stock solution, dissolve 6.61 mg of ACY-775 (MW
330.36 g/mol ) in 1 mL of DMSO.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[5]

e Working Solution Preparation:

o Thaw an aliquot of the ACY-775 stock solution at room temperature.

Dilute the stock solution in pre-warmed cell culture medium to the desired final
concentration. For example, to treat cells with 2.5 uM ACY-775, dilute the 20 mM stock
solution 1:8000 in the culture medium.

It is recommended that the final concentration of DMSO in the cell culture medium does
not exceed 0.1% to avoid solvent-induced cellular effects.[1]

A vehicle control (e.g., 0.1% DMSO in culture medium) should be included in all
experiments.[1][7]
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In Vivo Studies: Formulation of ACY-775 for
Administration

This protocol provides two methods for formulating ACY-775 for in vivo administration in animal
models. The choice of formulation may depend on the required dose and the experimental
design.

Method 1: DMSO and Saline Formulation

This method is suitable for lower doses where ACY-775 can be maintained in solution or as a
fine suspension.

Materials:

ACY-775 powder

Anhydrous DMSO

Sterile 0.9% Saline

Sterile tubes

Procedure:
 Dissolve the required amount of ACY-775 in DMSO to create a concentrated stock solution.

e For administration, dilute the DMSO stock solution with 0.9% saline to the final desired
concentration. The final concentration of DMSO in the injectable solution should be kept low
(e.g., 0.75%) to minimize toxicity.[1]

» Vortex the solution thoroughly before each injection to ensure a uniform suspension,
especially at higher concentrations where ACY-775 may not be fully dissolved.[1] For
example, a 50 mg/kg dose of ACY-775 has been administered as a suspension.[1]

Method 2: SBE-B-CD in Saline Formulation

This method can be used to achieve a clear, soluble formulation of ACY-775 for injection.
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Materials:

ACY-775 powder

Anhydrous DMSO

20% (w/v) Captisol® (Sulfobutylether-3-cyclodextrin) in sterile saline

Sterile tubes

Procedure:
e Prepare a concentrated stock solution of ACY-775 in DMSO (e.g., 25 mg/mL).[5]

o To prepare the final working solution, add the DMSO stock solution to the 20% SBE-[3-CD in
saline solution. For example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 pL of
the 25 mg/mL DMSO stock to 900 pL of 20% SBE-B-CD in saline.[5]

e Mix thoroughly until a clear solution is obtained.[5]

Visualizations
Signaling Pathway of ACY-775 Action

The following diagram illustrates the primary mechanism of action of ACY-775. By selectively
inhibiting HDAC6, ACY-775 leads to an increase in the acetylation of a-tubulin, a key
component of microtubules. This post-translational modification can alter microtubule-
dependent cellular processes.
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Caption: Mechanism of ACY-775 action in the cytoplasm.

Experimental Workflow: In Vitro Cell-Based Assay

This diagram outlines a typical workflow for assessing the effect of ACY-775 on protein
acetylation in a cell culture model.
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Caption: Workflow for an in vitro ACY-775 cell-based assay.

Logical Relationship: Selective Inhibition by ACY-775

The following diagram illustrates the selective nature of ACY-775's inhibitory activity, primarily
targeting HDACG6 while having minimal effect on histone-modifying Class | HDACs.
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Caption: Selective inhibition of HDAC6 by ACY-775.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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